molecular formula C18H20N2 B407721 1-Pentyl-2-phenylbenzimidazole CAS No. 305347-17-5

1-Pentyl-2-phenylbenzimidazole

Cat. No. B407721
CAS RN: 305347-17-5
M. Wt: 264.4g/mol
InChI Key: BQHQWIIIRSTNBC-UHFFFAOYSA-N
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Description

1-Pentyl-2-phenylbenzimidazole is a compound with the molecular formula C18H20N2 . It has a molecular weight of 264.4 g/mol . The IUPAC name for this compound is 1-pentyl-2-phenylbenzimidazole .


Synthesis Analysis

The synthesis of benzimidazole derivatives typically involves the condensation of benzene rings possessing nitrogen-containing functional groups at the ortho position with various reagents . A simple process to synthesize and separate 2-(substituted-phenyl) benzimidazole derivatives with high yield and efficiency has been reported . This involves reacting ortho-phenylenediamines with benzaldehydes using sodium metabisulphite as an oxidation agent in a mixture of solvent under mild conditions .


Molecular Structure Analysis

The molecular structure of 1-Pentyl-2-phenylbenzimidazole includes a benzimidazole core, which is a bicyclic scaffold containing nitrogen . The substituent’s tendency and position on the benzimidazole ring significantly contribute to its activity . The InChIKey for this compound is BQHQWIIIRSTNBC-UHFFFAOYSA-N .


Chemical Reactions Analysis

The reaction yields and product stability of benzimidazole derivatives are significantly affected by the identity of the diamine and anhydride substituents . The presence of water in the reaction medium can increase the solubility of Na2S2O5, leading to an increment in the reaction rate and production yield .


Physical And Chemical Properties Analysis

1-Pentyl-2-phenylbenzimidazole has a molecular weight of 264.4 g/mol . It has a topological polar surface area of 17.8 Ų and a heavy atom count of 20 . The compound has a complexity of 285 and a rotatable bond count of 5 .

Scientific Research Applications

Anticancer Agents

Benzimidazole derivatives, such as 1-Pentyl-2-phenylbenzimidazole, have been studied extensively for their potential as anticancer agents . The presence of a methyl group at the 5(6)-position on the benzimidazole scaffold was found to influence the anticancer activity . Additionally, the presence of electron-donating groups (OH, OMe, –NMe 2, –O–CH 2 –C 6 H 5) also caused a significant increase in anticancer activity .

Antiproliferative Activity

2-Phenyl substituted Benzimidazole derivatives have shown good to potent antiproliferative activity against various cancer cell lines . Compounds like 6-chloro-2- (4-fluorobenzyl)-1 H -benzo [d]imidazole and 6-chloro-2-phenethyl-1 H -benzo [d]imidazole were especially active against HeLa and A375 cancer cell lines .

Antimicrobial Activity

Benzimidazole compounds have also been tested for their antimicrobial properties . Some phenoxy methyl derivatives like 5-chloro-2- ( (4-chlorophenoxy)methyl)-1 H -benzo [d]imidazole and 5,6-dichloro-2- ( (4-chlorophenoxy)methyl)-1 H -benzimidazole were most active against Candida .

Anti-inflammatory Agents

Benzimidazole is known for its extensive range of therapeutic applications, including anti-inflammatory properties . This makes 1-Pentyl-2-phenylbenzimidazole a potential candidate for anti-inflammatory drug development.

Antifungal Agents

Benzimidazole and its derivatives have demonstrated antifungal properties . This suggests that 1-Pentyl-2-phenylbenzimidazole could be used in the development of antifungal drugs.

Antiviral Agents

Benzimidazole has also been studied for its antiviral properties . Therefore, 1-Pentyl-2-phenylbenzimidazole could potentially be used in the development of antiviral drugs.

Future Directions

Benzimidazole derivatives are gaining attention due to their promising therapeutic potential . They are being studied for their anti-inflammatory properties, and many such agents are in the later phases of clinical trials . Future research will likely focus on optimizing these compounds to develop potential anti-inflammatory drugs to target inflammation-promoting enzymes .

properties

IUPAC Name

1-pentyl-2-phenylbenzimidazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20N2/c1-2-3-9-14-20-17-13-8-7-12-16(17)19-18(20)15-10-5-4-6-11-15/h4-8,10-13H,2-3,9,14H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BQHQWIIIRSTNBC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCN1C2=CC=CC=C2N=C1C3=CC=CC=C3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

264.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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